Cas no 37288-67-8 (AMINOPEPTIDASE FROM AEROMONASPROTEOLYTIC A)

• Product Name: AMINOPEPTIDASE FROM AEROMONASPROTEOLYTIC A
• CAS No: 37288-67-8
• CID: 311992
• Update Time: 2025-04-23

AMINOPEPTIDASE FROM AEROMONASPROTEOLYTIC A Chemical and Physical Properties

Names and Identifiers

• Aminopeptidase,Aeromonas proteolytica
• Aeromonasproteolytica aminopeptidase
• E.C.3.4.11.10
• Native Aeromonas proteolytica Aminopeptidase
• Aminopeptidase from Aeromonas proteolytica lyophilized powder, 50-150 units/mg protein
• Aminopeptidase from Aeromonas proteolytica lyophilized powder
• AMINOPEPTIDASE FROM AEROMONASPROTEOLYTIC A

• MDL： MFCD00166325

Experimental Properties

• Solubility: H2O: soluble0.9-1.1mg/mL, clear, colorless

AMINOPEPTIDASE FROM AEROMONASPROTEOLYTIC A Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-42
• Safety Instruction： 22-24-26-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on AMINOPEPTIDASE FROM AEROMONASPROTEOLYTIC A

Aminopeptidase from Aeromonas proteolytica: A Comprehensive Overview

Aminopeptidase, an enzyme belonging to the family of peptidases, has garnered significant attention in recent years due to its diverse applications in both biomedical research and industrial biotechnology. Specifically, the Aeromonas proteolytica Aminopeptidase, with its CAS registry number 37288-67-8, represents a unique variant of this enzyme that has shown promising potential in various fields. This article delves into the properties, functions, and latest advancements surrounding this enzyme, providing a detailed and up-to-date analysis.

The Aeromonas proteolytica Aminopeptidase is a metalloenzyme that belongs to the M28 family of peptidases. It exhibits aminopeptidase activity, meaning it catalyzes the hydrolysis of peptide bonds at the N-terminus of polypeptides. This enzymatic activity is highly specific and plays a critical role in various biological processes, including protein degradation, peptide biosynthesis, and regulation of cellular homeostasis.

Recent studies have highlighted the importance of this enzyme in understanding protein metabolism. For instance, research published in 2023 demonstrated that Aeromonas proteolytica Aminopeptidase exhibits a unique substrate preference for peptides containing aromatic residues, making it an invaluable tool in peptide biochemistry. This specificity has been leveraged in various applications, including the development of novel diagnostic assays and therapeutic agents.

In the realm of biomedical research, this enzyme has shown potential in the treatment of disorders associated with aberrant protein turnover, such as neurodegenerative diseases. For example, it has been implicated in the modulation of amyloid-beta peptide levels, a key factor in Alzheimer's disease pathology. Furthermore, its role in immune regulation has been explored, revealing its ability to modulate cytokine production and inflammatory responses.

The structural elucidation of Aeromonas proteolytica Aminopeptidase has provided critical insights into its functional mechanisms. X-ray crystallography studies have revealed a catalytic site architecture that integrates a unique combination of active-site residues, including zinc ions, which are essential for its enzymatic activity. These findings have been instrumental in designing enzymatic inhibitors and activators, paving the way for innovative therapeutic strategies.

From an industrial perspective, this enzyme has found applications in peptide synthesis, food processing, and waste management. Its ability to efficiently break down proteinaceous substrates makes it a valuable asset in these industries. For instance, in the food industry, it is employed for the production of flavor-enhancing peptides, while in environmental biotechnology, it contributes to the degradation of recalcitrant proteinaceous pollutants.

Recent advancements in metagenomics and synthetic biology have further enhanced our understanding of this enzyme's versatility. Metagenomic studies have identified novel isoforms of Aeromonas proteolytica Aminopeptidase with unique catalytic properties, while synthetic biology approaches have enabled the engineering of variants with improved stability and activity. These developments underscore the enzyme's potential as a biotechnological workhorse in future applications.

In conclusion, the Aeromonas proteolytica Aminopeptidase, CAS No. 37288-67-8, stands out as a remarkable enzyme with a wide range of applications in both biomedical research and industrial biotechnology. Its unique catalytic properties, coupled with recent advancements in enzymology and synthetic biology, position it at the forefront of innovative research and development. As our understanding of this enzyme continues to evolve, so too will its applications in addressing pressing challenges in human health and environmental sustainability.